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Compound of Interest

Compound Name:
4-Bromo-2,5-

difluorobenzenesulfonamide

Cat. No.: B1272165 Get Quote

CAS Number: 214209-98-0

This technical guide provides a comprehensive overview of 4-Bromo-2,5-
difluorobenzenesulfonamide, a halogenated aromatic sulfonamide. Due to the limited

availability of specific experimental data for this compound in publicly accessible literature, this

guide combines the available physicochemical properties with generalized experimental

protocols and potential applications based on the well-established chemistry of related

sulfonamides. This document is intended for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The known quantitative data for 4-Bromo-2,5-difluorobenzenesulfonamide is summarized in

the table below. This information is primarily sourced from chemical suppliers.
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Property Value Source

CAS Number 214209-98-0 Fluorochem

Molecular Formula C₆H₄BrF₂NO₂S Fluorochem[1]

Molecular Weight 272.06 g/mol Fluorochem[1]

Physical State Solid Fluorochem[1]

Purity ≥98.0% Fluorochem[1]

IUPAC Name
4-bromo-2,5-

difluorobenzenesulfonamide
Fluorochem[1]

Canonical SMILES
C1=C(C(=C(C=C1F)S(=O)

(=O)N)F)Br
Fluorochem[1]

InChI Key
MINSVLXUGHJBPH-

UHFFFAOYSA-N
Fluorochem[1]

Experimental Protocols
Note: Specific experimental protocols for the synthesis or use of 4-Bromo-2,5-
difluorobenzenesulfonamide are not readily available in the scientific literature. The following

represents a generalized, representative protocol for the synthesis of aryl sulfonamides from an

aryl halide, which could be adapted for this specific compound.

General Synthesis of Aryl Sulfonamides via Palladium-
Catalyzed Sulfination and Amination
This two-step, one-pot procedure describes the conversion of an aryl bromide to the

corresponding sulfonamide.

Step 1: Palladium-Catalyzed Sulfination

To a reaction vessel, add the aryl halide (1.0 eq.), a palladium catalyst (e.g., Pd(dba)₂, 2

mol%), and a suitable ligand (e.g., Xantphos, 4 mol%).
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Add a sulfinating agent, such as sodium metabisulfite (Na₂S₂O₅, 2.0 eq.), and a phase-

transfer catalyst (e.g., tetrabutylammonium bromide, 0.1 eq.).

The reaction is carried out in a biphasic solvent system, such as toluene/water (1:1).

The mixture is heated, typically between 80-110 °C, and stirred vigorously for 2-4 hours, or

until the reaction is complete as monitored by TLC or LC-MS.

Upon completion, the resulting aryl sulfinate is not isolated and is used directly in the next

step.

Step 2: In Situ Amination

To the reaction mixture containing the aryl sulfinate, add an amine (1.2 eq.) and an oxidizing

agent, such as N-chlorosuccinimide (NCS, 1.2 eq.).

The reaction is stirred at room temperature for 1-3 hours.

After the reaction is complete, the organic layer is separated, washed with brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure.

The crude product is then purified by column chromatography on silica gel to yield the

desired aryl sulfonamide.

Potential Applications and Research Workflow
While specific biological activities of 4-Bromo-2,5-difluorobenzenesulfonamide have not

been documented, the sulfonamide functional group is a well-known pharmacophore.[2][3][4]

Sulfonamides are integral to the development of a wide range of therapeutic agents, including

antibacterial, anticancer, and anti-inflammatory drugs.[2][3] The presence of bromo- and

difluoro- substituents on the phenyl ring provides opportunities for further chemical modification

and may influence the compound's pharmacokinetic and pharmacodynamic properties.

The following diagram illustrates a logical workflow for the investigation of a novel sulfonamide

compound like 4-Bromo-2,5-difluorobenzenesulfonamide in a drug discovery context.
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Potential Research Workflow for 4-Bromo-2,5-difluorobenzenesulfonamide

Synthesis and Characterization

Biological Screening

Lead Optimization

Starting Materials
(e.g., 4-Bromo-2,5-difluoroaniline)

Sulfonylation

4-Bromo-2,5-difluorobenzenesulfonamide
(CAS: 214209-98-0)

Structural Characterization
(NMR, MS, X-ray)

Primary Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Test Compound

Cell-based Assays
(e.g., Cytotoxicity, Antimicrobial Activity)

Hit Identification

Structure-Activity Relationship (SAR) Studies

Active Compound

Analogue Synthesis ADME/Tox Profiling

Optimized Lead Compound
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Caption: A logical workflow for the synthesis, characterization, and potential development of 4-
Bromo-2,5-difluorobenzenesulfonamide as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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